Cas no 1551-44-6 (cyclohexyl butyrate)

• Product Name: cyclohexyl butyrate
• CAS No: 1551-44-6
• MF: C₁₀H₁₈O₂
• MW: 170.248723506927
• MDL: MFCD00046354
• CID: 83777
• Update Time: 2026-05-14

cyclohexyl butyrate Chemical and Physical Properties

Names and Identifiers

• cyclohexyl butyrate
• Cyclohexyl butyrate,(Butyric acid cyclohexyl ester)
• Butyric acid cyclohexyl ester
• cyclohexyl butanoate

• MDL： MFCD00046354
• Inchi： 1S/C10H18O2/c1-2-6-10(11)12-9-7-4-3-5-8-9/h9H,2-8H2,1H3
• InChI Key： VZHUBBUZNIULNM-UHFFFAOYSA-N
• SMILES： CCCC(=O)OC1CCCCC1
• BRN： 2083414

Computed Properties

• Exact Mass: 170.13100
• Monoisotopic Mass: 170.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Color/Form: Colorless or slightly yellow transparent liquid
• Density: 0.943 g/mL at 25 °C(lit.)
• Boiling Point: 208°C(lit.)
• Flash Point: 173 °F
• Refractive Index: n20/D 1.4425(lit.)
• PSA: 26.30000
• LogP: 2.66240
• FEMA: 2351 | CYCLOHEXYL BUTYRATE
• Solubility: Soluble in ethanol and ether, almost insoluble in water

cyclohexyl butyrate Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• WGK Germany：2
• Safety Instruction： S24/25
• RTECS：ES8915000
• Safety Term：S24/25
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters